Cas no 1204296-36-5 (3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1204296-36-5
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD16652766
• CID: 4562818
• PubChem ID: 45496264
• Update Time: 2025-10-22

3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione
• 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD16652766
• Inchi： 1S/C11H10N2O3/c1-16-9-4-2-8(3-5-9)13-10(14)6-7-12-11(13)15/h2-7H,1H3,(H,12,15)
• InChI Key： ALZSFPZPDWILFL-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(=O)N1C1=CC=C(OC)C=C1

Additional information on 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1204296-36-5)

3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, with the CAS number 1204296-36-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular formula of 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is C₁₃H₁₅N₃O₃, and its molecular weight is 257.27 g/mol. The compound consists of a tetrahydropyrimidine core with a 4-methoxyphenyl substituent. The presence of the methoxy group on the phenyl ring imparts additional stability and solubility properties to the molecule. These characteristics make it an attractive candidate for various pharmaceutical applications.

The synthesis of 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be achieved through several methods. One common approach involves the reaction of 4-methoxybenzaldehyde with urea and a suitable amine in the presence of an acid catalyst. This reaction typically proceeds via a Biginelli-type condensation process, which is well-known for its efficiency in forming pyrimidines. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize the use of hazardous reagents and solvents.

In terms of biological activities, 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, this compound has shown anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The pharmacological profile of 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been further explored in preclinical studies. In vitro assays have indicated that it possesses potent cytotoxic effects against several cancer cell lines. These findings suggest that it may have therapeutic potential in oncology. Moreover, its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) disorders.

Recent research has also focused on the structure-activity relationship (SAR) studies of 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. By modifying the substituents on the phenyl ring or altering the pyrimidine core, scientists have identified several analogs with enhanced biological activities. These modifications have led to improved potency and selectivity profiles, making them more suitable for drug development.

The safety and toxicity profiles of 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are crucial aspects that need to be thoroughly evaluated before advancing to clinical trials. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are required to ensure its safety in humans.

In conclusion, 3-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1204296-36-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential.